Cas no 1337249-84-9 (1-(2,3-dihydro-1-benzofuran-7-yl)-2,2,2-trifluoroethan-1-amine)

1-(2,3-Dihydro-1-benzofuran-7-yl)-2,2,2-trifluoroethan-1-amine is a fluorinated amine derivative featuring a benzofuran scaffold, offering unique structural and electronic properties. The trifluoroethylamine moiety enhances metabolic stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical research. The dihydrobenzofuran core contributes to rigid molecular geometry, potentially improving binding affinity in target interactions. This compound's synthetic versatility allows for further functionalization, enabling the development of novel bioactive molecules. Its well-defined chemical structure and stability under various conditions make it suitable for applications in medicinal chemistry, particularly in the design of CNS-targeting agents and enzyme inhibitors.
1-(2,3-dihydro-1-benzofuran-7-yl)-2,2,2-trifluoroethan-1-amine structure
1337249-84-9 structure
Product Name:1-(2,3-dihydro-1-benzofuran-7-yl)-2,2,2-trifluoroethan-1-amine
CAS No:1337249-84-9
MF:C10H10F3NO
MW:217.18771314621
CID:6147566
PubChem ID:112704592
Update Time:2025-06-11

1-(2,3-dihydro-1-benzofuran-7-yl)-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(2,3-dihydro-1-benzofuran-7-yl)-2,2,2-trifluoroethan-1-amine
    • 1337249-84-9
    • EN300-1933041
    • Inchi: 1S/C10H10F3NO/c11-10(12,13)9(14)7-3-1-2-6-4-5-15-8(6)7/h1-3,9H,4-5,14H2
    • InChI Key: CXZZMXCTPBYZAC-UHFFFAOYSA-N
    • SMILES: FC(C(C1=CC=CC2CCOC=21)N)(F)F

Computed Properties

  • Exact Mass: 217.07144843g/mol
  • Monoisotopic Mass: 217.07144843g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 35.2Ų

1-(2,3-dihydro-1-benzofuran-7-yl)-2,2,2-trifluoroethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1933041-1g
1-(2,3-dihydro-1-benzofuran-7-yl)-2,2,2-trifluoroethan-1-amine
1337249-84-9
1g
$842.0 2023-09-17
Enamine
EN300-1933041-5g
1-(2,3-dihydro-1-benzofuran-7-yl)-2,2,2-trifluoroethan-1-amine
1337249-84-9
5g
$2443.0 2023-09-17
Enamine
EN300-1933041-10g
1-(2,3-dihydro-1-benzofuran-7-yl)-2,2,2-trifluoroethan-1-amine
1337249-84-9
10g
$3622.0 2023-09-17
Enamine
EN300-1933041-0.05g
1-(2,3-dihydro-1-benzofuran-7-yl)-2,2,2-trifluoroethan-1-amine
1337249-84-9
0.05g
$707.0 2023-09-17
Enamine
EN300-1933041-0.1g
1-(2,3-dihydro-1-benzofuran-7-yl)-2,2,2-trifluoroethan-1-amine
1337249-84-9
0.1g
$741.0 2023-09-17
Enamine
EN300-1933041-0.25g
1-(2,3-dihydro-1-benzofuran-7-yl)-2,2,2-trifluoroethan-1-amine
1337249-84-9
0.25g
$774.0 2023-09-17
Enamine
EN300-1933041-0.5g
1-(2,3-dihydro-1-benzofuran-7-yl)-2,2,2-trifluoroethan-1-amine
1337249-84-9
0.5g
$809.0 2023-09-17
Enamine
EN300-1933041-1.0g
1-(2,3-dihydro-1-benzofuran-7-yl)-2,2,2-trifluoroethan-1-amine
1337249-84-9
1g
$1272.0 2023-05-26
Enamine
EN300-1933041-2.5g
1-(2,3-dihydro-1-benzofuran-7-yl)-2,2,2-trifluoroethan-1-amine
1337249-84-9
2.5g
$1650.0 2023-09-17
Enamine
EN300-1933041-5.0g
1-(2,3-dihydro-1-benzofuran-7-yl)-2,2,2-trifluoroethan-1-amine
1337249-84-9
5g
$3687.0 2023-05-26

Additional information on 1-(2,3-dihydro-1-benzofuran-7-yl)-2,2,2-trifluoroethan-1-amine

Introduction to 1-(2,3-dihydro-1-benzofuran-7-yl)-2,2,2-trifluoroethan-1-amine (CAS No. 1337249-84-9)

1-(2,3-dihydro-1-benzofuran-7-yl)-2,2,2-trifluoroethan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1337249-84-9, features a unique structural framework that combines a benzofuran moiety with a trifluoroethylamine side chain. Such structural characteristics make it a promising candidate for further exploration in drug discovery and development, particularly in the quest for novel therapeutic agents.

The benzofuran core is a well-studied scaffold in medicinal chemistry, known for its presence in numerous bioactive natural products and synthetic drugs. Its aromatic system and heterocyclic nature contribute to favorable pharmacokinetic properties, including enhanced solubility and metabolic stability. The incorporation of the trifluoroethylamine group introduces fluorine atoms, which are widely recognized for their ability to modulate biological activity. Fluorine substitution can improve metabolic stability, binding affinity, and pharmacological efficacy, making this compound of particular interest for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of compounds like 1-(2,3-dihydro-1-benzofuran-7-yl)-2,2,2-trifluoroethan-1-amine with greater precision. Studies suggest that the presence of both the benzofuran and trifluoroethylamine moieties may confer dual-targeting capabilities, allowing the compound to interact with multiple biological pathways simultaneously. This concept of multitargeted drug design has emerged as a powerful strategy in modern pharmaceutical research, aiming to address complex diseases more effectively.

In the context of current research trends, this compound aligns with the growing interest in fluorinated amine derivatives as potential pharmacophores. The trifluoromethyl group, a common fluorine substitution pattern, has been extensively studied for its ability to enhance lipophilicity and binding interactions with biological targets. For instance, trifluoromethylated amine compounds have shown promise in treating neurological disorders by modulating neurotransmitter receptor activity. The benzofuran moiety further expands the potential applications of this compound by linking it to other therapeutic areas such as anti-inflammatory and anticancer agents.

The synthesis of 1-(2,3-dihydro-1-benzofuran-7-yl)-2,2,2-trifluoroethan-1-amine presents unique challenges due to the complexity of its structure. However, recent methodological improvements in organic synthesis have made it more feasible to produce such compounds on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have been instrumental in constructing the desired framework efficiently. These advancements not only facilitate the synthesis of this particular compound but also pave the way for similar derivatives with tailored biological activities.

Evaluation of the pharmacological profile of 1-(2,3-dihydro-1-benzofuran-7-yl)-2,2,2-trifluoroethan-1-amine has begun in preclinical studies aimed at identifying its potential therapeutic applications. Preliminary data indicate that this compound exhibits moderate affinity for certain enzyme targets involved in inflammatory pathways. The combination of its structural features suggests that it may serve as a lead compound for further optimization into a novel therapeutic agent. Additionally, its stability under various physiological conditions makes it a promising candidate for oral administration or other delivery formats.

The role of computational tools in predicting and validating the biological activity of such compounds cannot be overstated. Advanced software platforms now allow researchers to simulate molecular interactions at an atomic level, providing insights into how 1-(2,3-dihydro-1-benzofuran-7-yl)-2,2,2-trifluoroethan-1-amine might behave within biological systems. These simulations help guide experimental design by highlighting key interaction points with potential drug targets. Moreover, machine learning algorithms are being employed to analyze large datasets of bioactive compounds, identifying patterns that could inform future drug design strategies.

As research progresses, the integration of interdisciplinary approaches will be crucial for maximizing the therapeutic potential of compounds like 1-(2,3-dihydro-1-benzofuran-7-yl)-2,2,2-trifluoroethan-1-amine. Collaboration between organic chemists specializing in fluorinated amine derivatives and biologists focusing on disease mechanisms will be essential for translating laboratory findings into clinical applications. Furthermore,the development of novel analytical techniques will enable more precise characterization of these compounds,ensuring their safety and efficacy before they enter human trials.

The future prospects for CAS No 1337249 - 84 - 9 are promising,with ongoing studies exploring its potential in treating various conditions。As our understanding of molecular interactions evolves,so too will our ability to harness structures like this one for therapeutic benefit。The combination of innovative synthetic methodologies,computational modeling,and interdisciplinary collaboration underscores the dynamic nature of pharmaceutical research today。

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD